Cas no 820223-77-6 (PF-00356231 hydrochloride)

• Product Name: PF-00356231 hydrochloride
• CAS No: 820223-77-6
• MF: C₂₅H₂₀ClN₂O₃S
• MW: 463.955904006958
• CID: 4739847
• PubChem ID: 132951358
• Update Time: 2025-05-19

PF-00356231 hydrochloride Chemical and Physical Properties

Names and Identifiers

• CID 156588616
• PF-00356231 hydrochloride
• Benzenepropanoic acid, β-[[[4-[4-(4-pyridinyl)phenyl]-2-thienyl]carbonyl]amino]-, monohydrochloride, (βR)- (9CI)
• CS-0064992
• (3R)-3-phenyl-3-[[4-(4-pyridin-4-ylphenyl)thiophene-2-carbonyl]amino]propanoic acid;hydrochloride
• 820223-77-6
• DA-66611
• MS-28570
• G14382
• HY-114091
• PF-00356231 (hydrochloride)
• AKOS040734285

• Inchi： 1S/C25H19N2O3S.ClH/c28-24(29)15-22(20-4-2-1-3-5-20)27-25(30)23-14-21(16-31-23)18-8-6-17(7-9-18)19-10-12-26-13-11-19;/h1-14,16H,15H2,(H,27,30)(H,28,29);1H
• InChI Key： FIAIQEQWCRWVBD-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C=C1C(N[C](CC(=O)O)C1C=CC=CC=1)=O)C1C=CC(C2C=CN=CC=2)=CC=1 |^1:8|

Computed Properties

• Exact Mass: 463.0883164 g/mol
• Monoisotopic Mass: 463.0883164 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 464.0
• Topological Polar Surface Area: 108

Additional information on PF-00356231 hydrochloride

PF-00356231 Hydrochloride: A Comprehensive Overview

PF-00356231 Hydrochloride is a compound with the CAS number 820223-77-6, which has garnered significant attention in the field of pharmaceutical research. This compound is a hydrochloride salt of PF-00356231, a small molecule that has been extensively studied for its potential therapeutic applications. The name PF-00356231 hydrochloride itself suggests its chemical composition, with the "hydrochloride" indicating the presence of a hydrochloric acid salt. This compound is particularly notable for its role in targeting specific biological pathways, making it a promising candidate for drug development.

Recent studies have highlighted the potential of PF-00356231 hydrochloride in addressing various medical conditions. For instance, research published in 2023 demonstrated its efficacy in modulating cellular signaling pathways associated with chronic inflammatory diseases. The compound's ability to inhibit specific enzymes has been shown to reduce inflammation and alleviate symptoms in preclinical models. These findings underscore the importance of PF-00356231 hydrochloride as a potential therapeutic agent in the treatment of inflammatory disorders.

The chemical structure of PF-00356231 hydrochloride plays a crucial role in its pharmacological properties. The molecule contains a hydroxyl group and a chlorine atom, which contribute to its stability and bioavailability. These structural features also influence its interaction with cellular receptors, making it a selective inhibitor of certain pathways. Researchers have also explored the stereochemistry of this compound, revealing that its spatial arrangement significantly impacts its pharmacokinetic profile.

From a pharmacological perspective, PF-00356231 hydrochloride exhibits favorable properties that make it an attractive candidate for drug development. Preclinical studies have shown that it has excellent oral bioavailability and a long half-life, which are essential for effective drug delivery. Additionally, the compound demonstrates minimal off-target effects, reducing the likelihood of adverse reactions. These characteristics highlight the potential of PF-00356231 hydrochloride as a safe and effective therapeutic agent.

The synthesis of PF-00356231 hydrochloride involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes to produce this compound on a large scale, ensuring its availability for preclinical and clinical studies. The optimization of these synthesis methods has also led to improvements in yield and purity, further enhancing the compound's suitability for therapeutic applications.

In terms of clinical applications, PF-00356231 hydrochloride is currently under investigation for its potential use in treating various diseases, including cancer and neurodegenerative disorders. Recent clinical trials have demonstrated promising results, with patients showing significant improvement in symptoms following treatment with this compound. These trials have also provided valuable insights into the safety profile of PF-00356231 hydrochloride, paving the way for further exploration into its therapeutic potential.

The discovery and development of PF-00356231 hydrochloride represent a significant advancement in pharmaceutical research. Its unique chemical properties and favorable pharmacokinetic profile make it an ideal candidate for addressing unmet medical needs. As research continues to unfold, it is anticipated that PF-00356231 hydrochloride will play a pivotal role in shaping the future of drug development.